![molecular formula C9H5FO2 B6322348 6-Fluorocoumarin CAS No. 75487-82-0](/img/structure/B6322348.png)
6-Fluorocoumarin
Overview
Description
6-Fluorocoumarin (6-FC) is a synthetic compound belonging to the coumarin family of compounds. It is a versatile, small molecule that has been used in many scientific research applications, including drug development, biochemical studies, and lab experiments. 6-FC is a promising drug candidate due to its ability to selectively target specific proteins and enzymes, and its wide range of biochemical and physiological effects.
Scientific Research Applications
Halogenated Isocoumarins in Biological Applications
Halogenated isocoumarins, such as 3-fluoro-5,8-dimethoxy-3,4-dihydroisocoumarin, have been utilized for various biological applications. Notably, this compound has demonstrated effectiveness as an inflammation inhibitor. Other similar compounds have shown herbicidal activity and potential in treating emphysema and as serine protease inhibitors (Shafiq et al., 2005).
Fluorescence Probes in Biological Systems
6,7-Dimethoxy-coumarin, closely related to 6-fluorocoumarin, serves as a valuable fluorescence reporter in biological systems. Its sensitivity to micro-environment changes makes it a useful tool in protein studies and as a substrate for hydrolase enzymes. This derivative has been studied in various biological contexts, highlighting its potential in scientific research (Ghose et al., 2018).
Probes for Cellular and Tissue Uptake Studies
6-Coumarin, a variant, has been employed as a fluorescent marker in nanoparticle formulations to study cellular and tissue uptake, particularly for therapeutic applications like drug and vaccine delivery. This derivative proves useful for confocal microscopy studies, aiding in understanding the distribution of therapeutic agents within cells and tissues (Panyam et al., 2003).
Inhibition of Lung Tumor Growth
This compound derivatives have been investigated for their anticancer activities, particularly in lung cancer models. These derivatives, such as ethyl this compound-3-carboxylyl L-theanine, have demonstrated significant inhibitory effects on lung cancer cell migration and growth by targeting specific cancer pathways (Zhang et al., 2014).
Optical and Theoretical Properties
Research has been conducted on the synthesis and characterization of 6-fluoro coumarin, investigating its optical properties and theoretical calculations. The compound's absorption and fluorescence emission spectra make it a candidate for various scientific applications, such as material sciences and photophysics (Bai et al., 2014).
properties
IUPAC Name |
6-fluorochromen-2-one | |
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InChI |
InChI=1S/C9H5FO2/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h1-5H | |
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InChI Key |
WBUWUULCBSNTNA-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC2=C(C=CC(=O)O2)C=C1F | |
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Molecular Formula |
C9H5FO2 | |
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Molecular Weight |
164.13 g/mol | |
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